Cas no 1105241-89-1 (4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine)
4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine Chemical and Physical Properties
Names and Identifiers
-
- morpholin-4-yl-[1-phenyl-5-(pyrimidin-2-ylsulfanylmethyl)triazol-4-yl]methanone
- 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine
-
- Inchi: 1S/C18H18N6O2S/c25-17(23-9-11-26-12-10-23)16-15(13-27-18-19-7-4-8-20-18)24(22-21-16)14-5-2-1-3-6-14/h1-8H,9-13H2
- InChI Key: LGIBUEQAOPTFHK-UHFFFAOYSA-N
- SMILES: C(N1CCOCC1)(C1=C(CSC2=NC=CC=N2)N(C2=CC=CC=C2)N=N1)=O
4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2928-0011-2μmol |
4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine |
1105241-89-1 | 90%+ | 2μl |
$57.0 | 2023-04-29 | |
| Life Chemicals | F2928-0011-5μmol |
4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine |
1105241-89-1 | 90%+ | 5μl |
$63.0 | 2023-04-29 | |
| Life Chemicals | F2928-0011-10μmol |
4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine |
1105241-89-1 | 90%+ | 10μl |
$69.0 | 2023-04-29 | |
| Life Chemicals | F2928-0011-20μmol |
4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine |
1105241-89-1 | 90%+ | 20μl |
$79.0 | 2023-04-29 | |
| Life Chemicals | F2928-0011-1mg |
4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine |
1105241-89-1 | 90%+ | 1mg |
$54.0 | 2023-04-29 | |
| Life Chemicals | F2928-0011-2mg |
4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine |
1105241-89-1 | 90%+ | 2mg |
$59.0 | 2023-04-29 | |
| Life Chemicals | F2928-0011-3mg |
4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine |
1105241-89-1 | 90%+ | 3mg |
$63.0 | 2023-04-29 | |
| Life Chemicals | F2928-0011-4mg |
4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine |
1105241-89-1 | 90%+ | 4mg |
$66.0 | 2023-04-29 | |
| Life Chemicals | F2928-0011-5mg |
4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine |
1105241-89-1 | 90%+ | 5mg |
$69.0 | 2023-04-29 | |
| Life Chemicals | F2928-0011-10mg |
4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine |
1105241-89-1 | 90%+ | 10mg |
$79.0 | 2023-04-29 |
4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine
Research Brief on 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine (CAS: 1105241-89-1)
The compound 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine (CAS: 1105241-89-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.
Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The triazole and pyrimidine moieties in its structure contribute to its ability to interact with key biological targets, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding affinity and selectivity.
In vitro and in vivo studies have demonstrated the compound's efficacy in modulating cellular pathways associated with disease progression. For instance, one study reported its ability to suppress the activity of pro-inflammatory cytokines, suggesting potential applications in autoimmune diseases. Another investigation revealed its inhibitory effects on cancer cell proliferation, attributed to its interference with signal transduction pathways.
The synthesis of 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine has been optimized to improve yield and purity, with recent advancements in catalytic methods and green chemistry approaches. These improvements are critical for scaling up production for preclinical and clinical studies.
Despite these promising results, challenges remain, including the need for further pharmacokinetic and toxicological evaluations. Future research directions may explore structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academia and industry will be essential to translate these findings into therapeutic applications.
In conclusion, 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine represents a compelling area of research with significant potential for drug discovery. Continued investigation into its biological mechanisms and therapeutic utility will be crucial for advancing its development.
1105241-89-1 (4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)